Cas no 165554-83-6 (1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-)
165554-83-6 structure
Product Name:1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-
CAS No:165554-83-6
MF:C8H12F3N3O
MW:223.195591926575
CID:1345077
Update Time:2024-08-17
1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-
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- Inchi: 1S/C8H12F3N3O/c1-12-4-3-5-6(8(9,10)11)13-14(2)7(5)15/h12,15H,3-4H2,1-2H3
- InChI Key: KXRHPKWNQASCDB-UHFFFAOYSA-N
- SMILES: N1(C)C(O)=C(CCNC)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 223.09336
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 290.2±35.0 °C(Predicted)
- PSA: 50.08
- pka: 7.86±0.50(Predicted)
1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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